Cas no 1171492-86-6 (3-(3-Bromophenyl)-1H-pyrazol-4-amine)

• Product Name: 3-(3-Bromophenyl)-1H-pyrazol-4-amine
• CAS No: 1171492-86-6
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD11100205
• CID: 1069090
• PubChem ID: 27282723
• Update Time: 2025-07-29

3-(3-Bromophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-1H-pyrazol-4-amine
• WWB49286
• 1171492-86-6
• 5-(3-bromophenyl)-1H-pyrazol-4-amine
• AKOS025395066
• EN300-1912952
• MFCD11100205
• CS-0365615
• DC-0604
• AKOS005072266

• MDL： MFCD11100205
• Inchi： 1S/C9H8BrN3/c10-7-3-1-2-6(4-7)9-8(11)5-12-13-9/h1-5H,11H2,(H,12,13)
• InChI Key： LSWAJOCDHZIWDU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C=NN1)N

Computed Properties

• Exact Mass: 236.99
• Monoisotopic Mass: 236.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: 94-96°
• Boiling Point: 425.3±30.0 °C at 760 mmHg
• Flash Point: 211.0±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-Bromophenyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles